3-Amino-3-cyclopropylpentanoic acid

Specification

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 3-amino-3-cyclopropylpentanoic acid
• Standard InChI: InChI=1S/C8H15NO2/c1-2-8(9,5-7(10)11)6-3-4-6/h6H,2-5,9H2,1H3,(H,10,11)
• Standard InChI Key: VECXIDRDNWGCAC-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC(=O)O)(C1CC1)N

Introduction

3-Amino-3-cyclopropylpentanoic acid is an organic compound with the CAS number 1507511-13-8. It is a derivative of amino acids, featuring a cyclopropyl group attached to the central carbon atom, which imparts unique chemical and biological properties. This compound is of interest in various fields, including chemistry, biology, and medicine, due to its potential applications in drug development and biochemical research.

Synthesis Methods

The synthesis of 3-Amino-3-cyclopropylpentanoic acid can involve several steps, often starting with the preparation of appropriate precursors. While specific synthesis routes for this compound are not widely detailed in the literature, general methods for similar amino acid derivatives involve the use of malonic ester synthesis or amidomalonate synthesis, followed by hydrolysis and decarboxylation to yield the desired amino acid structure.

Biological and Pharmacological Applications

3-Amino-3-cyclopropylpentanoic acid is studied for its potential role in metabolic pathways and enzyme interactions, similar to other amino acid derivatives. Its unique structure suggests it could interact with various biological targets, although specific mechanisms of action remain speculative without further research.

Comparison with Similar Compounds

3-Amino-3-cyclopropylpentanoic acid is distinct from other cyclopropyl-containing amino acids due to its longer carbon chain, which may enhance stability or alter its biological interactions. For example, 3-Amino-3-cyclopropylpropanoic acid has a shorter chain and is used as a building block in organic synthesis.

Compound	Molecular Formula	Molecular Weight	Unique Features
3-Amino-3-cyclopropylpentanoic acid	C8H13NO2	157.213 g/mol	Longer carbon chain
3-Amino-3-cyclopropylpropanoic acid	C6H11NO2	129.16 g/mol	Shorter carbon chain